Cas no 1035840-78-8 (1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid)

• Product Name: 1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid
• CAS No: 1035840-78-8
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• MDL: MFCD09701656
• CID: 4677630
• Update Time: 2025-06-08

1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• [1-(1,3-benzoxazol-2-yl)piperidin-3-yl]acetic acid
• 2-(1-(Benzo[d]oxazol-2-yl)piperidin-3-yl)acetic acid
• STK502736
• SBB046342
• BB 0240427
• 2-(1-benzoxazol-2-yl-3-piperidyl)acetic acid
• (1-Benzooxazol-2-ylpiperidin-3-yl)acetic acid
• (1-Benzooxazol-2-yl-piperidin-3-yl)-acetic acid
• [1-(1,3-Benzoxazol-2-yl)-3-piperidinyl]acetic acid, AldrichCPR
• 1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid

• MDL： MFCD09701656
• Inchi： 1S/C14H16N2O3/c17-13(18)8-10-4-3-7-16(9-10)14-15-11-5-1-2-6-12(11)19-14/h1-2,5-6,10H,3-4,7-9H2,(H,17,18)
• InChI Key： NAIQTMXIRACLBD-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1N1CCCC(CC(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Topological Polar Surface Area: 66.6

1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid

1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic Acid (CAS No. 1035840-78-8): An Overview

1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid (CAS No. 1035840-78-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound, also known as Benzoxazolylpiperidinylacetic acid, is characterized by its unique structural features, which include a benzoxazole ring and a piperidine moiety. These structural elements contribute to its diverse biological activities and make it a promising candidate for the development of novel pharmaceuticals.

The chemical structure of 1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid consists of a benzoxazole ring attached to a piperidine ring via a methylene bridge, with an acetic acid group attached to the piperidine ring. This arrangement provides the molecule with a high degree of flexibility and allows it to interact with various biological targets. The benzoxazole moiety is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to protein targets. The piperidine ring, on the other hand, offers additional conformational stability and can participate in hydrogen bonding and hydrophobic interactions.

Recent studies have explored the pharmacological properties of 1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid in detail. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes that play critical roles in cell signaling and regulation. By modulating the activity of these kinases, 1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid may offer therapeutic benefits in conditions such as cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have applications in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

The safety profile of 1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid is another important aspect that has been studied extensively. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a therapeutic agent. However, more comprehensive clinical trials are needed to fully evaluate its safety and efficacy in human subjects.

In terms of synthesis, 1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid can be prepared through a multi-step process involving the reaction of 2-benzoxazolamine with 3-piperidinopropanal followed by reduction and acetylation steps. This synthetic route has been optimized to achieve high yields and purity levels, making it feasible for large-scale production.

The potential applications of 1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid extend beyond its direct therapeutic uses. It can also serve as a valuable tool in basic research for understanding the mechanisms underlying various biological processes. For example, its ability to modulate kinase activity makes it useful for studying signal transduction pathways in cells.

In conclusion, 1-(1,3-Benzoxazol-2-yl)piperidin-3-ylacetic acid (CAS No. 1035840-78-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmacology. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development as a novel therapeutic agent.